Cas no 2090849-46-8 ((5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane)

• Product Name: (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane
• CAS No: 2090849-46-8
• MF: C₈H₈BrFOS
• MW: 251.115923881531
• CID: 6780962
• Update Time: 2026-03-12

(5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8BrFOS/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,1-2H3
• InChI Key： UXFYUMORJKRXQX-UHFFFAOYSA-N
• SMILES： O(C1C=C(F)C(SC)=CC=1Br)C

Additional information on (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane

Compound Introduction: (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane (CAS No. 2090849-46-8)

Introducing the compound (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane, identified by the CAS number 2090849-46-8, a molecule of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aryl sulfides, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural framework of (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane is characterized by a phenyl ring substituted with bromine, fluorine, and methoxy groups, coupled with a methylsulfanyl moiety. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, aryl sulfides have been extensively studied for their role in modulating various biological pathways. The presence of halogen atoms, such as bromine and fluorine, enhances the lipophilicity and metabolic stability of these compounds, which are crucial factors in drug design. Additionally, the methoxy group contributes to the molecule's solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane is its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that aryl sulfides can exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The specific substitution pattern in this compound may confer selectivity for certain biological targets, thereby minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane with biological targets. These virtual screening approaches have identified promising candidates for further experimental validation. For instance, preliminary studies suggest that this compound may interact with kinases and transcription factors, which are key players in cellular signaling pathways.

The synthesis of (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent developments in cross-coupling reactions and transition metal catalysis have provided more efficient methodologies for constructing complex aryl sulfide derivatives.

In addition to its pharmaceutical potential, (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane may also find applications in materials science and agrochemicals. The unique electronic properties of aryl sulfides make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics. Furthermore, their biological activity suggests possible uses as pesticides or herbicides in agricultural applications.

Evaluation of the pharmacokinetic properties of (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane is essential for determining its suitability as a drug candidate. Studies have focused on assessing its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability.

The future direction of research on (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane will likely involve expanding its chemical space through structural analogs and derivatives. By modifying the substitution pattern or introducing additional functional groups, researchers can explore new biological activities and optimize pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, (5-bromo-2-fluoro-4-methoxyphenyl)(methyl)sulfane (CAS No. 2090849-46-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in advancing medical science.